Cas no 1361829-99-3 (5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl)

5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl is a fluorinated biphenyl derivative characterized by its unique substitution pattern, which imparts distinct chemical and physical properties. The presence of difluoromethoxy, dichloro, and trifluoromethyl groups enhances its stability, lipophilicity, and resistance to metabolic degradation, making it valuable in pharmaceutical and agrochemical applications. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of herbicides, fungicides, and pharmaceuticals targeting selective inhibition. Its electron-withdrawing substituents contribute to improved reactivity in cross-coupling reactions, facilitating efficient derivatization for further functionalization. The compound's structural features also promote strong binding affinity in target interactions.

5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl structure

1361829-99-3 structure

Product Name:5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl

CAS No:1361829-99-3

MF:C₁₄H₇Cl₂F₅O

MW:357.102799654007

CID:4994219

Update Time:2025-11-01

5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

- 5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl
- Inchi： 1S/C14H7Cl2F5O/c15-9-1-2-12(16)11(6-9)7-3-8(14(19,20)21)5-10(4-7)22-13(17)18/h1-6,13H
- InChI Key： POBIIZWFRRIHQC-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C1=CC(=CC(C(F)(F)F)=C1)OC(F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 366
XLogP3: 6.6
Topological Polar Surface Area: 9.2

5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A011007320-1g	5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl	1361829-99-3	97%	1g	1,549.60 USD	2021-07-05

5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl Related Literature

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Additional information on 5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl

Comprehensive Overview of 5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl (CAS No. 1361829-99-3)

The compound 5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl (CAS No. 1361829-99-3) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. Its unique molecular structure, featuring difluoromethoxy, dichloro, and trifluoromethyl substituents, makes it a valuable building block for the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of next-generation therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like 5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl has surged due to their enhanced stability, bioavailability, and metabolic resistance. These properties are critical in modern drug discovery, where fluorine incorporation is a key strategy to improve pharmacokinetics. The compound's CAS No. 1361829-99-3 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry and material science.

One of the most discussed topics surrounding this compound is its role in green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce environmental impact, researchers are investigating eco-friendly methods to produce fluorinated biphenyls. The difluoromethoxy and trifluoromethyl groups in 5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl are particularly challenging to introduce efficiently, making this compound a focal point for innovation in catalytic fluorination techniques.

From a commercial perspective, 5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl is often associated with high-value applications in electronic materials and liquid crystal displays. Its aromatic fluorination pattern contributes to desirable electronic properties, such as low dielectric constants and high thermal stability. These attributes align with the booming demand for flexible electronics and OLED technologies, further driving interest in this compound.

Safety and handling of CAS No. 1361829-99-3 are also frequently queried topics. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain its integrity. The compound's stability under various pH conditions makes it a reliable candidate for long-term research projects and industrial-scale production.

In summary, 5'-Difluoromethoxy-2,5-dichloro-3'-trifluoromethyl-biphenyl represents a cutting-edge example of how fluorine chemistry is shaping multiple industries. Its versatility in drug design, agrochemicals, and advanced materials ensures its continued prominence in scientific literature and commercial applications. As research into sustainable fluorination progresses, this compound is poised to remain at the forefront of innovation.